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Compound of Interest

Compound Name: Tetraamminecopper ion

Cat. No.: B106667 Get Quote

Technical Support Center: Troubleshooting
Season Cracking in Brass
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

season cracking in brass components, specifically when exposed to environments containing

tetraamminecopper complexes.

Troubleshooting Guides
Issue 1: Unexpected cracking in brass components during experiments involving ammonia-

based solutions.

Question: We observed fine cracks on our brass fittings after they were in contact with a

solution containing ammonium hydroxide and copper sulfate. What is causing this, and how

can we prevent it?

Answer: This phenomenon is likely stress corrosion cracking (SCC), historically known as

"season cracking." It occurs when a susceptible material (like brass), a specific corrosive

environment (ammoniacal solutions), and tensile stress (either applied or residual from

manufacturing) are simultaneously present. The ammonia and copper ions in your solution

form a tetraamminecopper(II) complex, [Cu(NH₃)₄]²⁺, which is highly corrosive to brass. This
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complex attacks the grain boundaries of the brass, leading to the formation and propagation

of cracks.

To prevent this, consider the following:

Material Selection: If possible, substitute the brass components with a more resistant

material, such as stainless steel or a copper alloy with a lower zinc content or one that is

specifically designed to resist SCC.

Stress Relief: The most effective preventive measure is to perform a stress-relief anneal

on the brass components before use. This heat treatment reduces the residual stresses

from manufacturing without significantly altering the mechanical properties of the brass.

Environmental Control: If the experimental conditions permit, lower the concentration of

ammonia and copper ions in your solution. The rate of cracking is often dependent on the

concentration of these species. Additionally, ensure that the pH of the solution is not in the

optimal range for SCC, which is typically between 6.0 and 7.5.

Issue 2: Cracking is observed even with low concentrations of ammonia.

Question: Our experimental setup only involves trace amounts of ammonia, yet we are still

seeing cracking in our brass components. Why is this happening?

Answer: Even trace amounts of ammonia in the presence of moisture and oxygen can be

sufficient to cause stress corrosion cracking in susceptible brass alloys, especially if high

residual tensile stresses are present in the components. The corrosive environment can

become concentrated in crevices or under deposits, leading to localized attack.

Troubleshooting Steps:

Quantify Residual Stress: Use techniques like X-ray diffraction to determine the level of

residual stress in your brass components. If the stress is high, stress relief annealing is

strongly recommended.

Alternative Sealing/Cleaning Agents: Ensure that cleaning agents or sealing compounds

used in your setup do not contain or decompose to form ammonia or amines. Some

compounds can degrade over time and release ammonia.
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Inert Environment: If feasible, conduct your experiments in an inert atmosphere to exclude

oxygen, which can play a role in the corrosion process.

Issue 3: How to test the susceptibility of our brass components to SCC in our specific

experimental environment?

Question: We want to proactively test a new batch of brass fittings for their susceptibility to

SCC before using them in our critical experiments. What is the standard procedure for this?

Answer: A widely accepted accelerated test method is described in the ASTM G37 standard,

which involves exposing stressed brass specimens to Mattsson's solution. This solution is

specifically designed to simulate the corrosive environment that causes season cracking.

You can also adapt the test to more closely match your specific experimental conditions.

A general workflow for such testing involves:

Specimen Preparation: Create test specimens from your brass fittings. Common specimen

types include U-bends or C-rings, which have a known stress state when loaded.

Stressing: Apply a specific level of stress to the specimens.

Exposure: Immerse the stressed specimens in the test solution (e.g., Mattsson's solution

or your experimental medium).

Inspection: Periodically inspect the specimens for the appearance of cracks using visual

and microscopic techniques. The time to cracking is a measure of the material's

susceptibility.

Frequently Asked Questions (FAQs)
Q1: What is the chemical reaction that leads to the formation of the tetraamminecopper

complex?

A1: In an aqueous ammoniacal solution, copper (from the brass alloy) is oxidized to

copper(II) ions (Cu²⁺). These ions then react with ammonia (NH₃) molecules to form the

stable, water-soluble tetraamminecopper(II) complex ion, [Cu(NH₃)₄]²⁺. The presence of

oxygen often facilitates the initial oxidation of copper.
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Q2: Does the zinc content of the brass affect its susceptibility to season cracking?

A2: Yes, the zinc content is a critical factor. Brasses with higher zinc content (e.g.,

cartridge brass with 30% zinc) are generally more susceptible to stress corrosion cracking.

Alloys with lower zinc content are more resistant.

Q3: What do the cracks look like, and how can I identify them?

A3: The cracks are often fine and may not be easily visible to the naked eye in their early

stages. They are typically brittle in nature and can be either intergranular (following the

grain boundaries of the metal) or transgranular (cutting across the grains), depending on

the specific alloy and environmental conditions. Microscopic examination (optical or

scanning electron microscopy) is the most reliable way to identify and characterize the

cracks.

Q4: Can we use a corrosion inhibitor to prevent season cracking?

A4: While some inhibitors that form stable complexes with copper, such as benzotriazole,

have been shown to offer some protection under moderately aggressive conditions, they

may not be sufficient in highly corrosive environments or when high tensile stresses are

present. It is crucial to test the effectiveness of any inhibitor in your specific experimental

setup. Relying solely on inhibitors without addressing residual stress is generally not

recommended.

Data Presentation
Table 1: Recommended Stress Relief Annealing Parameters for a Common Brass Alloy

Brass Alloy Composition
Temperature Range
(°C)

Time at
Temperature
(hours)

Cartridge Brass

(C26000)
70% Cu, 30% Zn 200 - 300 1 - 2

Note: Optimal parameters may vary based on the degree of cold work and component

thickness. It is recommended to conduct trials to determine the ideal stress relief cycle for your
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specific components.

Table 2: Influence of Environmental Factors on SCC Susceptibility of Brass

Factor Condition
Effect on SCC
Susceptibility

Ammonia Concentration Increasing Increases susceptibility

Copper Ion Concentration Increasing Increases susceptibility

pH 6.0 - 7.5 Most rapid cracking

Temperature Increasing
Generally increases

susceptibility

Oxygen Presence
Often necessary for cracking,

especially at higher pH

Experimental Protocols
Protocol 1: Accelerated Stress Corrosion Cracking Test using Mattsson's Solution (based on

ASTM G37)

This protocol outlines the key steps for conducting an accelerated SCC test on brass

specimens.

Solution Preparation (Mattsson's Solution, pH 7.2):

Prepare two stock solutions:

Solution A: Dissolve 590.0 ± 1.0 g of ammonium sulfate ((NH₄)₂SO₄) in 4 liters of

distilled or deionized water.

Solution B: Dissolve 125.0 ± 0.5 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) in 1

liter of distilled or deionized water.

Thoroughly mix the two solutions.
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Add 71.0 ±

To cite this document: BenchChem. ["troubleshooting season cracking in brass caused by
tetraamminecopper complex"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106667#troubleshooting-season-cracking-in-brass-
caused-by-tetraamminecopper-complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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